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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anticancer effects of various extracts
from the medicinal mushroom Phellinus linteus. The information presented is collated from
multiple preclinical studies to aid in the evaluation of its therapeutic potential. This document
summarizes quantitative data on tumor inhibition, outlines detailed experimental protocols, and
visualizes key signaling pathways and experimental workflows.

Comparative Efficacy of Phellinus linteus Extracts
in Preclinical Models

Phellinus linteus has been extensively studied for its anticancer properties, with in vivo studies
demonstrating the efficacy of its extracts in various cancer models. The data below
summarizes the key findings from several studies, highlighting the different types of extracts,
animal models, and measured outcomes.

Quantitative Comparison of In Vivo Anticancer Effects
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Detailed Experimental Protocols

The following are detailed methodologies from key in vivo studies that investigated the
anticancer effects of Phellinus linteus.

Colon Cancer Xenograft Model (Keumsa Linteusan
Extract)

e Animal Model: BALB/c mice.[3]
e Cell Line: CT-26 colon carcinoma cells.[3]
e Tumor Induction: Mice were intradermally injected with 1.5 x 1076 CT-26 cells.[3]
e Treatment Groups:
o Control group: Received saline orally.[3]

o Treatment groups: Received "Keumsa Linteusan" extract at doses of 250, 500, and 1,000
mg/kg body weight orally, daily for 4 weeks, starting 7 days after tumor cell injection.[3]

e Outcome Measurement: Solid tumors were removed and weighed after 4 weeks of
treatment. The inhibition ratio was calculated as [(Average tumor weight of control - Average
tumor weight of treated) / Average tumor weight of control] x 100.[3]

Prostate Cancer Xenograft Model (Water Extract)

e Animal Model: Male athymic nude mice (NCRNU-M-M, CrTac: Ncr-Foxnlnu), 4-6 weeks old.
[5]

e Cell Lines: PC3 and DU145 human prostate cancer cells.[5]
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e Tumor Induction: 5 x 1076 cells in 100 pl PBS were inoculated into the right flank of each
mouse.[5]

e Treatment Protocol:

o For inhibition of tumor formation, mice were treated with 30 mg/kg of Phellinus linteus
extract in 100 ul PBS subcutaneously every 2 days, starting right after cell inoculation.[5]

o To assess effects on established tumors, treatment began 12 days after inoculation when
tumors reached a certain size.[5]

o Data Collection: Tumor growth was monitored, and upon completion of the study, tumors
were histologically and immunochemically analyzed for apoptosis and caspase-3 activation.
[4][5] Mouse weight and water consumption were measured to assess toxicity.[5]

Colon Cancer Xenograft Model (Protein-bound
Polysaccharide)

¢ Animal Model: Athymic nude mice.[6]
e Cell Line: SW480 human colon cancer cells.[6]

o Treatment: Daily intravenous (i.v.) injection of the protein-bound polysaccharide at doses of
50 and 100 pg per mouse for 14 days.[6]

e Analysis: Tumor volume was measured weekly. After the treatment period, tumors were
analyzed for apoptotic index, 3-catenin expression, proliferation index, and microvessel
density.[6]

Signaling Pathways and Experimental Workflow
Signaling Pathways

The anticancer effects of Phellinus linteus are attributed to its ability to modulate several key
signaling pathways involved in cell proliferation, survival, and angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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